Cas no 401936-07-0 (2,4,5-trimethyl-1,3-benzothiazole)

2,4,5-trimethyl-1,3-benzothiazole structure
401936-07-0 structure
Product Name:2,4,5-trimethyl-1,3-benzothiazole
CAS No:401936-07-0
MF:C10H11NS
MW:177.266041040421
MDL:MFCD00643246
CID:328143
PubChem ID:45077052
Update Time:2025-04-19

2,4,5-trimethyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 2,4,5-Trimethylbenzo[d]thiazole
    • 2,4,5-Trimethyl-1,3-benzothiazole
    • BENZOTHIAZOLE, 2,4,5-TRIMETHYL- (9CI)
    • Benzothiazole,2,4,5-trimethyl-
    • AKOS006271966
    • 2,4,5-trimethylbenzothiazole
    • EN300-748909
    • 401936-07-0
    • DTXSID50663245
    • NS-01513
    • BRA93607
    • AC-27303
    • MFCD00643246
    • CS-0281848
    • FT-0693080
    • SCHEMBL12109863
    • 2,4,5-trimethyl-1,3-benzothiazole
    • MDL： MFCD00643246
    • Inchi： 1S/C10H11NS/c1-6-4-5-9-10(7(6)2)11-8(3)12-9/h4-5H,1-3H3
    • InChI Key： XUKYAGRJUUZOCZ-UHFFFAOYSA-N
    • SMILES： S1C(C)=NC2=C1C=CC(C)=C2C

Computed Properties

  • Exact Mass: 177.06122053g/mol
  • Monoisotopic Mass: 177.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 41.1Ų

2,4,5-trimethyl-1,3-benzothiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM154834-1g
2,4,5-trimethylbenzo[d]thiazole
 401936-07-0 95%
1g
 $482 2021-06-09
TRC
B536830-2.5mg
2,4,5-trimethyl-1,3-benzothiazole
 401936-07-0
2.5mg
 $ 50.00 2022-06-07
TRC
B536830-5mg
2,4,5-trimethyl-1,3-benzothiazole
 401936-07-0
5mg
 $ 70.00 2022-06-07
TRC
B536830-25mg
2,4,5-trimethyl-1,3-benzothiazole
 401936-07-0
25mg
 $ 230.00 2022-06-07
Chemenu
CM154834-1g
2,4,5-trimethylbenzo[d]thiazole
 401936-07-0 95%
1g
 $*** 2023-05-30
Alichem
A059003032-1g
2,4,5-Trimethylbenzo[d]thiazole
 401936-07-0 95%
1g
 $457.60 2023-09-02
OTAVAchemicals
6871767-50MG
2,4,5-trimethyl-1,3-benzothiazole
 401936-07-0 95%
50MG
 $152 2023-06-30
OTAVAchemicals
6871767-100MG
2,4,5-trimethyl-1,3-benzothiazole
 401936-07-0 95%
100MG
 $202 2023-06-30
OTAVAchemicals
6871767-250MG
2,4,5-trimethyl-1,3-benzothiazole
 401936-07-0 95%
250MG
 $284 2023-06-30
OTAVAchemicals
6871767-1000MG
2,4,5-trimethyl-1,3-benzothiazole
 401936-07-0 95%
1g
 $631 2023-06-30

2,4,5-trimethyl-1,3-benzothiazole Related Literature

Related Categories

401936-07-0 (2,4,5-trimethyl-1,3-benzothiazole) Related Products

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.